Cas no 29869-78-1 (Benzenepropanamine, N,a-dimethyl-g-phenyl-)

• Product name: Benzenepropanamine, N,a-dimethyl-g-phenyl-
• CAS No: 29869-78-1
• MF: C₁₇H₂₁N
• MW: 239.35534453392
• CID: 278666
• PubChem ID: 122534

Benzenepropanamine, N,a-dimethyl-g-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine, N,a-dimethyl-g-phenyl-
• N-methyl-4,4-diphenylbutan-2-amine
• N,1-Dimethyl-3,3-diphenylpropylamine
• 1,N-dimethyl-3,3-diphenylpropylamine
• EINECS 249-908-0
• NS00051172
• l,N-dimethyl-3,3-diphenylpropylamine
• 29869-78-1
• DTXSID10952329
• BYWYKUFIAOQZIV-UHFFFAOYSA-N
• SCHEMBL7281996

• Inchi： InChI=1S/C17H21N/c1-14(18-2)13-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,14,17-18H,13H2,1-2H3
• InChI Key： BYWYKUFIAOQZIV-UHFFFAOYSA-N
• SMILES： CNC(CC(C1C=CC=CC=1)C1C=CC=CC=1)C

Computed Properties

• Exact Mass: 239.16753
• Monoisotopic Mass: 239.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.977
• Boiling Point: 356.8°Cat760mmHg
• Flash Point: 164.1°C
• Refractive Index: 1.547
• PSA: 12.03